Cas no 640-57-3 (p-Methyldiphenyl Sulfone)

• Product Name: p-Methyldiphenyl Sulfone
• CAS No: 640-57-3
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• MDL: MFCD00025038
• CID: 82891
• PubChem ID: 69497
• Update Time: 2025-06-15

p-Methyldiphenyl Sulfone Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(phenylsulfonyl)benzene
• 1-(benzenesulfonyl)-4-methylbenzene
• Phenyl p-tolyl sulfone
• 1-Benzenesulfonyl-4-methyl-benzene
• 4-Methyldiphenylsulfone
• 4-methyldiphenylsulphone
• 4-methylphenyl phenyl sulfone
• 4-phenylsulfonyltoluene
• p-methylphenyl phenyl sulfone
• p-Tolyl phenyl sulfone
• Sulfone,phenyl p-tolyl
• p-(Phenylsulphonyl)toluene
• Phenylp-tolylsulfone
• Phenyl p-tolyl sulphone
• A8796
• NSC 91059
• phenyl-4-tolyl sulfone
• DTXSID0060937
• BRN 1872872
• 640-57-3
• NSC-633012
• CS-0153043
• NSC91059
• NSC633012
• FT-0632722
• CHEMBL453261
• 1-Methyl-4-(phenylsulfonyl)benzene #
• Sulfone, phenyl p-tolyl
• NSC2724
• AS-57843
• 1-(benzenesulfonyl)-4-methyl-benzene
• SCHEMBL891138
• 4-Methyldiphenyl sulfone
• MFCD00025038
• PHENYL 4-TOLYLSULFONE
• AI3-08945
• NSC-2724
• EINECS 211-364-7
• Benzene, 1-methyl-4-(phenylsulfonyl)-
• NS00035626
• E75917
• NSC-91059
• 4-06-00-02171 (Beilstein Handbook Reference)
• AKOS003678637
• NSC 2724
• 1-benzenesulfonyl-4-methylbenzene
• 4MePh-SO2-Ph
• NSC 633012
• DTXCID8044173
• p-methyldiphenyl sulfone
• DB-054599
• p-Methyldiphenyl Sulfone

• MDL： MFCD00025038
• Inchi： 1S/C13H12O2S/c1-11-7-9-13(10-8-11)16(14,15)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： YBRXHRWLEFCFEG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(C)=CC=1)(=O)=O
• BRN： 1872872

Computed Properties

• Exact Mass: 232.05600
• Monoisotopic Mass: 232.0558
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: 。
• Density: 1.196
• Melting Point: 127-129°C
• Boiling Point: 387.9°C at 760 mmHg
• Flash Point: 229.7°C
• Refractive Index: 1.583
• PSA: 42.52000
• LogP: 3.90860
• Solubility: 。

p-Methyldiphenyl Sulfone Security Information

• Safety Instruction： S22-S24/25
• RTECS：WR6880000
• TSCA：Yes
• Safety Term：S22;S24/25

Additional information on p-Methyldiphenyl Sulfone

Introduction to p-Methyldiphenyl Sulfone (CAS No. 640-57-3)

p-Methyldiphenyl Sulfone, with the chemical name p-(methylthio)benzenesulfonyl chloride and the CAS number 640-57-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered considerable attention due to its versatile applications in synthesizing various pharmacologically active molecules. The unique structural features of p-Methyldiphenyl Sulfone make it a valuable intermediate in the development of drugs targeting a wide range of diseases.

The molecular structure of p-Methyldiphenyl Sulfone consists of a benzene ring substituted with a methylthio group and a sulfonyl chloride moiety. This arrangement imparts distinct reactivity, making it an excellent candidate for further functionalization. In recent years, researchers have been exploring its potential in medicinal chemistry, particularly in the design of novel therapeutic agents.

One of the most compelling aspects of p-Methyldiphenyl Sulfone is its role in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad spectrum of biological activity. The presence of the sulfonyl chloride group in p-Methyldiphenyl Sulfone facilitates its conversion into various sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, recent studies have demonstrated the efficacy of sulfonamide-based drugs in treating resistant bacterial infections, highlighting the importance of compounds like p-Methyldiphenyl Sulfone in addressing global health challenges.

Moreover, p-Methyldiphenyl Sulfone has shown promise in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By serving as a precursor for kinase inhibitors, p-Methyldiphenyl Sulfone contributes to the fight against these debilitating conditions. Researchers have reported significant advancements in designing potent and selective kinase inhibitors using this compound as a key building block.

The versatility of p-Methyldiphenyl Sulfone is further underscored by its application in materials science. The compound's ability to undergo cross-coupling reactions makes it valuable for synthesizing advanced materials with tailored properties. For example, it has been employed in the preparation of conductive polymers and organic semiconductors, which are essential components in modern electronic devices. These developments underscore the broad utility of p-Methyldiphenyl Sulfone beyond pharmaceuticals.

In conclusion, p-Methyldiphenyl Sulfone (CAS No. 640-57-3) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural attributes enable its use as an intermediate in synthesizing a variety of biologically active molecules, including sulfonamides and kinase inhibitors. As research continues to uncover new applications for this compound, its importance is likely to grow even further. The ongoing exploration of p-Methyldiphenyl Sulfone exemplifies the dynamic nature of chemical research and its potential to address some of the most pressing challenges in medicine and technology.